5-chloro-2-(prop-2-en-1-ylsulfanyl)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrimidine-4-carboxamide

• Molecular Formula: C13H14ClN5OS3
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 5-chloro-2-prop-2-enylsulfanyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C13H14ClN5OS3/c1-3-5-21-11-15-7-8(14)9(16-11)10(20)17-12-18-19-13(23-12)22-6-4-2/h3,7H,1,4-6H2,2H3,(H,17,18,20)
• InChI Key: PSCRBARYMZQKLB-UHFFFAOYSA-N
• SMILES: CCCSC1=NN=C(S1)NC(=O)C2=NC(=NC=C2Cl)SCC=C

Description

5-chloro-2-(prop-2-en-1-ylsulfanyl)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrimidine-4-carboxamide is a novel compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. It has been synthesized using a variety of methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Scientific Research Applications

The compound has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have anticancer activity in vitro against various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, it has been shown to have antimicrobial activity against several bacterial and fungal strains.

Mechanism of Action

The mechanism of action of 5-chloro-2-(prop-2-en-1-ylsulfanyl)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrimidine-4-carboxamide is not fully understood. However, it has been proposed that the compound may exert its anticancer activity by inducing apoptosis in cancer cells through the activation of caspase enzymes. It may also inhibit the growth of cancer cells by interfering with DNA synthesis and cell division.
Biochemical and physiological effects:
Studies have shown that the compound has low toxicity and is well-tolerated in vivo. It has been shown to inhibit the growth of tumors in animal models without causing significant side effects. Additionally, it has been shown to have antioxidant properties and may protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments, including its low toxicity and well-tolerated nature. It is also relatively easy to synthesize and can be obtained in large quantities. However, the compound has some limitations, including its limited solubility in water and its instability in acidic conditions.

Future Directions

There are several future directions for research on 5-chloro-2-(prop-2-en-1-ylsulfanyl)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrimidine-4-carboxamide. One potential area of research is the development of more stable analogs of the compound that may have improved efficacy and stability in acidic conditions. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 5-chloro-2-(prop-2-en-1-ylsulfanyl)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrimidine-4-carboxamide has been reported in several studies. One of the most common methods involves the reaction of 2-mercapto-5-propyl-1,3,4-thiadiazole with 2-chloro-4,6-diamino-5-(propylthio)pyrimidine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with propargyl bromide to yield the final product.